molecular formula C8H12O5 B8720275 Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester CAS No. 22398-15-8

Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester

Cat. No.: B8720275
CAS No.: 22398-15-8
M. Wt: 188.18 g/mol
InChI Key: IISNBEQQAMZGIO-UHFFFAOYSA-N
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Description

Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester is a useful research compound. Its molecular formula is C8H12O5 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

22398-15-8

Molecular Formula

C8H12O5

Molecular Weight

188.18 g/mol

IUPAC Name

dimethyl 2-(1-methoxyethylidene)propanedioate

InChI

InChI=1S/C8H12O5/c1-5(11-2)6(7(9)12-3)8(10)13-4/h1-4H3

InChI Key

IISNBEQQAMZGIO-UHFFFAOYSA-N

Canonical SMILES

CC(=C(C(=O)OC)C(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

264 g (2 mol) of dimethyl malonate, 961 g (8 mol) of trimethyl orthoacetate and 1 g of catalyst from Example 1 were put into the pressure apparatus described in Example 2. The mixture was heated to 130° C., whereupon an internal pressure of 1.5 bar developed. 100 g of acetic anhydride were then metered in over the course of 12 hours, the low-boiling component was distilled off at a head temperature of 82° to 87° C. and the reaction temperature was gradually increased to 160° C. After complete distillation of the low-boiling component, the mixture was cooled, the excess trimethyl orthoacetate distilled off at reduced pressure and the crude product was fractionated through a short column at a head temperature of 110° C. under a high vacuum of 0.3 mbar. In this way methyl 2-carbomethoxy-3-methoxy-2-butenoate was obtained in a yield of 77.5% and methyl 2-carbomethoxy-3,3-dimethoxy-butanoate was obtained in a yield of 11% of the theoretical yield.
Quantity
264 g
Type
reactant
Reaction Step One
Quantity
961 g
Type
reactant
Reaction Step Two
Quantity
100 g
Type
reactant
Reaction Step Three
[Compound]
Name
catalyst
Quantity
1 g
Type
catalyst
Reaction Step Four

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